Cas no 107680-78-4 (2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid)

2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid structure
107680-78-4 structure
Product Name:2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid
CAS No:107680-78-4
MF:C9H16O4
MW:188.220943450928
CID:1184243
PubChem ID:71334625
Update Time:2025-04-20

2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,2-dimethylpropanoyloxy)-2-methylpropanoic Acid
    • 2-[(2,2-Dimethylpropanoyl)oxy]-2-methylpropanoic acid
    • SCHEMBL23293010
    • 107680-78-4
    • DTXSID20762719
    • Inchi: 1S/C9H16O4/c1-8(2,3)7(12)13-9(4,5)6(10)11/h1-5H3,(H,10,11)
    • InChI Key: GPOFQGYSLAEALQ-UHFFFAOYSA-N
    • SMILES: O(C(C(C)(C)C)=O)C(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 188.10488
  • Monoisotopic Mass: 188.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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